5-NITRO-N-{2-[4-(THIOPHENE-3-CARBONYL)PIPERAZIN-1-YL]ETHYL}FURAN-2-CARBOXAMIDE HYDROCHLORIDE

Specification

• CAS No.: 1351647-25-0
• Molecular Formula: C16H19ClN4O5S
• Molecular Weight: 414.86
• IUPAC Name: 5-nitro-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]furan-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C16H18N4O5S.ClH/c21-15(13-1-2-14(25-13)20(23)24)17-4-5-18-6-8-19(9-7-18)16(22)12-3-10-26-11-12;/h1-3,10-11H,4-9H2,(H,17,21);1H
• Standard InChI Key: SHTAJQMDCYWZQU-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCNC(=O)C2=CC=C(O2)[N+](=O)[O-])C(=O)C3=CSC=C3.Cl

Introduction

This compound is a synthetic chemical entity that combines a nitro group, thiophene, piperazine, and furan derivatives. These structural features suggest potential applications in medicinal chemistry, particularly in drug discovery for antimicrobial, anticancer, or anti-inflammatory agents.

Structural Features

The molecular structure includes:

• 5-Nitrofuran moiety: Known for its antimicrobial properties.

• Thiophene-carbonyl group: Often associated with bioactivity in pharmaceuticals.

• Piperazine linker: Commonly used in drug design to enhance solubility and bioavailability.

Potential Applications

The compound's structure suggests it could be explored for:

• Antimicrobial activity: Nitrofurans are well-documented for their effectiveness against bacterial and parasitic infections.

• Anti-inflammatory potential: Piperazine derivatives have been investigated for their role in modulating inflammatory pathways.

• Cancer research: The combination of heterocyclic systems (furan and thiophene) may offer cytotoxic properties.

Methods of Synthesis

While no specific synthesis route is provided, compounds like this are typically synthesized using:

• Stepwise functionalization of the furan ring with a nitro group.

• Coupling reactions to attach the thiophene-carbonyl-piperazine moiety.

• Hydrochloride formation to improve stability and solubility.

Analytical Characterization

Characterization methods could include:

• NMR Spectroscopy (1H and 13C): To confirm the structural framework.

• Mass Spectrometry (MS): For molecular weight determination.

• Infrared Spectroscopy (IR): To identify functional groups like nitro (-NO2) and carbonyl (-C=O).

Biological Evaluation

Future studies could focus on:

• In vitro assays: Testing antimicrobial or anticancer activity against various cell lines.

• Molecular docking studies: Predicting binding affinity to biological targets such as enzymes or receptors.

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